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Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,2-
dimethoxypentane, a ketal of significant interest in organic synthesis and pharmaceutical
development. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in drug development by presenting key physical data, detailed
experimental protocols for its determination, and a logical workflow for its characterization.

Core Physical Properties

2,2-Dimethoxypentane, with the chemical formula C7H1602, is the dimethyl acetal of 2-
pentanone.[1][2] Its physical characteristics are crucial for its application in various chemical
processes, including reaction kinetics, formulation development, and purification procedures.

Data Presentation

The quantitative physical properties of 2,2-dimethoxypentane are summarized in the table
below for easy reference and comparison. It is important to note that while several physical
properties have been experimentally determined, the values for refractive index and melting
point are based on computational predictions.
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Physical Property Value Source
Molecular Formula C7H1602 [11[3]
Molecular Weight 132.20 g/mol [1][3]
Boiling Point 121.2 °C at 760 mmHg [3]
Density 0.842 g/cm? [3]
Vapor Pressure 17.7 mmHg at 25°C [3]
Flash Point 11.5°C [3]
Refractive Index 1.401 (Predicted) [1]
Melting Point -69.7 °C (Predicted) [1]

- Soluble in many organic
Solubility vent
solvents.

Note: Values for Refractive Index and Melting Point are computationally predicted and have not
been experimentally verified in the cited literature.

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the key
physical properties of 2,2-dimethoxypentane. These protocols are based on standard
laboratory practices and can be adapted to specific equipment and regulatory requirements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology:

e Apparatus Setup: A small quantity of 2,2-dimethoxypentane is placed in a test tube. A
capillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid. The test tube is then securely clamped in a heating bath (e.g., an oil bath) and a
calibrated thermometer is positioned so that the bulb is level with the sample.
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e Heating: The heating bath is gradually heated with constant stirring to ensure uniform
temperature distribution.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The temperature at which a continuous and rapid stream of bubbles is
observed is noted.

e Cooling and Confirmation: The heat source is removed, and the liquid is allowed to cool. The
temperature at which the liquid begins to enter the capillary tube is recorded. This
temperature is the boiling point of the liquid.

o Replication: The procedure should be repeated at least two more times, and the average of
the consistent readings should be taken as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.
Methodology:

o Apparatus: A calibrated pycnometer (a flask with a precise volume) and an analytical balance
are required.

o Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately determined using the analytical balance.

o Mass of Pycnometer with Sample: The pycnometer is filled with 2,2-dimethoxypentane,
ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is
carefully wiped from the exterior. The mass of the filled pycnometer is then measured.

e Volume Determination: The volume of the pycnometer is determined by repeating the above
procedure with a liquid of known density, such as deionized water, at a specific temperature.

o Calculation: The density of 2,2-dimethoxypentane is calculated by dividing the mass of the
sample (mass of filled pycnometer minus mass of empty pycnometer) by its volume. The
measurement should be performed at a constant, recorded temperature.
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Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium.

Methodology:

Apparatus: A calibrated Abbe refractometer is used for this measurement. The instrument
should be connected to a constant temperature water bath.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

Sample Application: A few drops of 2,2-dimethoxypentane are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs. The refractive index is then read from the
instrument's scale.

Temperature Control: The temperature of the sample should be maintained at a constant
value (typically 20°C or 25°C) by the circulating water bath, as the refractive index is
temperature-dependent.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 2,2-dimethoxypentane.
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Workflow for Physical Property Determination of 2,2-Dimethoxypentane

Sample Preparation

Synthesis of 2,2-Dimethoxypentane
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Physical Prv)perty Analysis

Boiling Point Determination Refractive Index Measurement
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Caption: A logical workflow for the synthesis, purification, and physical property
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethoxypentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C55904988&Mask=8
https://www.lookchem.com/ProductWholeProperty_LCPL372180.htm
https://www.benchchem.com/product/b12843018#2-2-dimethoxypentane-physical-properties
https://www.benchchem.com/product/b12843018#2-2-dimethoxypentane-physical-properties
https://www.benchchem.com/product/b12843018#2-2-dimethoxypentane-physical-properties
https://www.benchchem.com/product/b12843018#2-2-dimethoxypentane-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12843018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12843018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

